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Compound of Interest

Compound Name: 6-O-(Triisopropylsilyl)-D-glucal

Cat. No.: B154025 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of 6-
O-(Triisopropylsilyl)-D-glucal, ensuring compliance with standard laboratory safety protocols.

Chemical Profile and Hazards

6-O-(Triisopropylsilyl)-D-glucal is an organosilicon compound commonly used in organic

synthesis. Understanding its properties is the first step toward safe handling and disposal.

Property Value

CAS Number 137915-37-8

Molecular Formula C₁₅H₃₀O₄Si

Molecular Weight 302.48 g/mol

Hazard Classification
Skin Irritant (Category 2), Eye Irritant (Category

2)[1]

Immediate safety precautions are necessary when handling this compound. It is known to

cause skin and serious eye irritation.[1] Therefore, personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, is mandatory. All handling should be

performed in a well-ventilated area, preferably within a chemical fume hood.
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Step-by-Step Disposal Protocol
The cardinal rule for the disposal of 6-O-(Triisopropylsilyl)-D-glucal is to treat it as hazardous

chemical waste. It must not be poured down the drain or disposed of in regular trash.[2][3]

1. Waste Collection and Segregation:

Designated Waste Container: Collect all waste containing 6-O-(Triisopropylsilyl)-D-glucal
in a dedicated, properly labeled hazardous waste container.

Container Compatibility: The container must be made of a material compatible with

organosilicon compounds. High-density polyethylene (HDPE) or glass containers are

suitable choices.[4][5] The container must be in good condition, free from cracks or leaks,

and have a secure, tightly fitting cap.[6][7][8]

Incompatible Wastes: Do not mix this waste with incompatible materials. Specifically, keep it

separate from strong acids, bases, and oxidizing agents to prevent violent reactions.[9]

2. Labeling:

Clear Identification: The waste container must be clearly labeled with the words "Hazardous

Waste."[8]

Full Chemical Name: List the full chemical name, "6-O-(Triisopropylsilyl)-D-glucal," and

approximate concentration. Do not use abbreviations or chemical formulas.[7][8]

3. Storage:

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

should be at or near the point of generation.[1][9]

Secondary Containment: It is best practice to store the container in a secondary containment

bin to prevent the spread of material in case of a leak.

Secure and Closed: Keep the waste container closed at all times, except when adding

waste.[1][2][7][8]
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4. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): When the container is full or has been in

storage for a designated period (typically not exceeding one year), contact your institution's

Environmental Health and Safety (EHS) office to arrange for pickup.[1][2]

Follow Institutional Procedures: Adhere to all specific procedures and documentation

requirements set by your institution for hazardous waste disposal.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 6-O-
(Triisopropylsilyl)-D-glucal.
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Caption: Disposal workflow for 6-O-(Triisopropylsilyl)-D-glucal.
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Spill and Emergency Procedures

In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate

PPE, contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.

Do not use combustible materials. Collect the absorbed material into a sealed container for

disposal as hazardous waste. For large spills, contact your institution's EHS for assistance.

Prevent the spilled material from entering drains or waterways.[9]

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of 6-O-(Triisopropylsilyl)-D-glucal, fostering a culture of

safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b154025#6-o-triisopropylsilyl-d-glucal-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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